VU6019650

• Molecular Formula: C18H22FN3O3S2
• Molecular Weight: 411.5 g/mol
• InChI: InChI=1S/C18H22FN3O3S2/c1-21-8-6-20-18(21)26-12-14-4-7-22(11-16(14)19)27(23,24)15-2-3-17-13(10-15)5-9-25-17/h2-3,6,8,10,14,16H,4-5,7,9,11-12H2,1H3/t14-,16+/m1/s1
• InChIKey: MWXZKSDFCSPEBK-ZBFHGGJFSA-N

VU6019650: M5 Muscarinic Antagonist Tool Compound

VU6019650 (27b) is a potent, highly selective orthosteric antagonist of the muscarinic acetylcholine receptor subtype 5 (M5 mAChR) . Developed as a second-generation tool compound, it exhibits high potency (human M5 IC50 = 36 nM) and >100-fold selectivity against human M1-M4 subtypes . The compound is systemically active, brain-penetrant, and has been validated in preclinical models of opioid use disorder, where it inhibited oxycodone self-administration in rats without impairing motor output . Its characterized profile addresses the critical need for selective pharmacological tools to probe M5 receptor biology in the mesolimbic dopaminergic reward circuitry .

Target & Mode

Orthosteric M5 muscarinic antagonist tool compound

CNS Exposure

Brain-penetrant with characterized Kp/Kp,uu values

Selectivity Context

Reported >100-fold selectivity for M5 over M1–M4 subtypes

In Vivo Validation

Behavioral pharmacology data in reward-circuitry models

• [1] Garrison, A.T., Orsi, D.L., Capstick, R.A., et al. Development of VU6019650: A Potent, Highly Selective, and Systemically Active Orthosteric Antagonist of the M5 Muscarinic Acetylcholine Receptor for the Treatment of Opioid Use Disorder. J. Med. Chem. 2022, 65, 5857-5875. View Source

Why VU6019650 Substitution Fails

The M5 antagonist chemical space yields tool compounds with vastly different pharmacological fingerprints, making generic substitution inadvisable. VU6019650 occupies a unique position as a second-generation orthosteric antagonist, balancing high potency, subtype selectivity, CNS penetration, and in vivo efficacy . Earlier probes like ML381 suffer from significantly lower potency (hM5 IC50 = 450 nM) , while later compounds such as VU6036864 improve on potency and selectivity but may alter off-target kinetics due to a distinct triazolopyridine scaffold . Critically, VU6019650's suboptimal clearance profile, which spurred further optimization campaigns, represents a well-characterized limitation that informs experimental design . Replacing VU6019650 without matching its exact selectivity window, brain exposure (Kp = 0.27, Kp,uu = 0.43 ), and validated in vivo dosing paradigm risks generating non-comparable datasets or requiring full re-characterization of pharmacokinetic-pharmacodynamic relationships.

01

Potency differences alter assay sensitivity

Earlier probes like ML381 exhibit markedly lower M5 potency; direct replacement may require re-optimization of working concentrations and selectivity margins.

02

Selectivity profiles and scaffolds differ

VU6036864’s triazolopyridine core provides higher selectivity but distinct off-target kinase/GPCR interactions; results may not transfer between chemical series.

03

Brain exposure levels vary

VU6019650 has moderate brain penetration (Kp=0.27); analogs with higher Kp may shift CNS PD relationships and confound dose-response interpretation.

04

Functional and behavioral validation gaps

Only VU6019650 has published VTA electrophysiology and opioid self-administration data; substituting an unvalidated analog risks incomparable in vivo datasets.

05

Clearance profile may not suit chronic dosing

Documented suboptimal clearance; for extended studies, newer analogs with improved PK may be required, necessitating full PK-PD re-characterization.

• [1] Garrison, A.T., et al. J. Med. Chem. 2022, 65, 5857-5875. View Source
• [2] Gentry, P.R., et al. Development of a Novel, Orthosteric M5 Antagonist Possessing a High Degree of Muscarinic Subtype Selectivity. In Probe Reports from the NIH Molecular Libraries Program; National Center for Biotechnology Information (US): Bethesda (MD), 2010. PMID: 25834910. View Source
• [3] Li, J., Orsi, D.L., Engers, J.L., et al. Development of VU6036864: A Triazolopyridine-Based High-Quality Antagonist Tool Compound of the M5 Muscarinic Acetylcholine Receptor. J. Med. Chem. 2024, 67, 14394-14413. View Source
• [4] Capstick, R.A., Whomble, D., Orsi, D.L., et al. Discovery of a potent M5 antagonist with improved clearance profile. Part 1: Piperidine amide-based antagonists. Bioorg. Med. Chem. Lett. 2022, 76, 128988. View Source
• [5] PeptideDB. VU6019650 Product Information. Accessed April 23, 2026. View Source

VU6019650: Head-to-Head Evidence

M5 Potency Compared to ML381

VU6019650 demonstrates significantly enhanced potency at the human M5 receptor compared to the first-generation orthosteric probe ML381. While ML381 remains a useful tool for basic studies, its lower potency necessitates higher concentrations that may compromise selectivity margins in complex tissue systems . VU6019650's improved potency translates directly to more robust target engagement at lower, more pharmacologically relevant concentrations in in vitro assays .

M5 Potency vs ML381

Head-to-head

IC50 36 nM vs 450 nM

Reported M5 antagonism potency context

CHO cell calcium mobilization assay; VU6019650 shows 12.5-fold lower IC50

Evidence Dimension	Human M5 receptor antagonism potency (IC50)
Target Compound Data	IC50 = 36 nM
Comparator Or Baseline	ML381 (VU0488130) IC50 = 450 nM
Quantified Difference	12.5-fold more potent (36 nM vs 450 nM)
Conditions	Calcium mobilization assay in CHO cells expressing human M5; reported in J. Med. Chem. 2022 and NIH Probe Report 2010

Why This Matters

Higher potency allows for lower compound usage, reducing the risk of off-target effects and solubility-related artifacts in cellular assays.

• [1] Garrison, A.T., et al. J. Med. Chem. 2022, 65, 5857-5875. View Source
• [2] Gentry, P.R., et al. NIH Probe Report, 2010. PMID: 25834910. View Source

M5 Selectivity Over M1-M4

VU6019650's >100-fold selectivity for M5 over M1-M4 places it as a critical midpoint in the evolving M5 antagonist selectivity landscape . The earlier ML381 offers approximately 67-fold selectivity , while the latest VU6036864 exceeds 500-fold . This positions VU6019650 as the best-characterized tool for studies where extreme subtype exclusivity is not yet required, or where comparative pharmacology across the selectivity spectrum is desired without switching to a different chemical scaffold.

M5 Selectivity Over M1–M4

Cross-study comparable

>100-fold (VU6019650) between >67-fold (ML381) and >500-fold (VU6036864)

Reported intermediate selectivity profile

CHO cell calcium mobilization; provides a mid-range selectivity reference

Evidence Dimension	M5 vs M1-M4 subtype selectivity (fold-selectivity)
Target Compound Data	>100-fold selectivity over human M1-M4
Comparator Or Baseline	ML381: >67-fold selectivity; VU6036864: >500-fold selectivity
Quantified Difference	>100-fold (intermediate between >67-fold and >500-fold)
Conditions	Calcium mobilization assays in CHO cells expressing individual human M1-M5 subtypes

Why This Matters

Selecting a compound with a well-defined, intermediate selectivity window ensures M5-specific effects are being measured without being overly reliant on a single chemical series.

• [1] Garrison, A.T., et al. J. Med. Chem. 2022, 65, 5857-5875. View Source
• [2] Gentry, P.R., et al. NIH Probe Report, 2010. PMID: 25834910. View Source
• [3] Li, J., et al. J. Med. Chem. 2024, 67, 14394-14413. View Source

VTA Dopamine Firing Blockade

VU6019650 has direct functional validation in brain tissue that is absent for many alternative M5 antagonists. In acute brain slice electrophysiology studies, VU6019650 (1 µM) blocked the nonselective muscarinic agonist oxotremorine-M-induced increases in neuronal firing rates of midbrain dopamine neurons in the ventral tegmental area (VTA) . This provides definitive evidence of M5 receptor engagement on the specific neuronal population that mediates reward and addiction behaviors. Earlier probes like ML381, while CNS-penetrant (B:P ratio of 0.58 ), have no reported VTA electrophysiology data, and VU6036864's characterization in this specific assay post-dates VU6019650's validation.

VTA Firing Blockade

Head-to-head

Full blockade at 1 µM in rat VTA brain slices

Reported functional CNS target engagement

Oxotremorine-M challenge; no comparative electrophysiology data for ML381 or VU6036864

Evidence Dimension	Blockade of oxotremorine-M-induced VTA dopamine neuron firing (functional CNS target engagement)
Target Compound Data	Full blockade at 1 µM in rat VTA brain slices
Comparator Or Baseline	ML381: CNS-penetrant (B:P = 0.58) but no reported VTA electrophysiology; VU6036864: CNS-penetrant (Kp = 0.68) but no comparative VTA data
Quantified Difference	Only compound with published, quantitative blockade of VTA dopaminergic firing in brain slices
Conditions	Acute brain slice electrophysiology; male Sprague-Dawley rats; oxotremorine-M challenge

Why This Matters

This functional assay directly links M5 antagonism to modulation of the reward circuitry, providing the most relevant pharmacodynamic biomarker for addiction research applications.

• [1] Garrison, A.T., et al. J. Med. Chem. 2022, 65, 5857-5875. View Source
• [2] Gentry, P.R., et al. NIH Probe Report, 2010. PMID: 25834910. View Source

In Vivo Opioid Self-Administration

VU6019650 is the first orthosteric M5 antagonist to demonstrate robust efficacy in a gold-standard preclinical addiction model. Doses of 10–56.6 mg/kg (i.p.) dose-dependently reduced oxycodone self-administration in male Sprague-Dawley rats without impairing general motor output . This dissociates the anti-addiction effect from non-specific sedation, a critical differentiation point. No other orthosteric M5 antagonist, including ML381 or VU6036864, has reported comparable data in an opioid self-administration paradigm, limiting their translational relevance for addiction research.

Opioid Self-Administration

Class-level inference

Dose-dependent reduction at 10–56.6 mg/kg i.p., no motor impairment

Reported behavioral model response context

Oxycodone self-administration in rats; no published data for ML381 or VU6036864

Evidence Dimension	Inhibition of oxycodone self-administration in rats (in vivo behavioral efficacy)
Target Compound Data	Significant reduction at 10-56.6 mg/kg i.p.; no motor impairment
Comparator Or Baseline	ML381: No reported opioid self-administration data; VU6036864: No reported opioid self-administration data
Quantified Difference	Only orthosteric M5 antagonist with published efficacy in an opioid self-administration model
Conditions	Male Sprague-Dawley rats; operant self-administration paradigm; oxycodone as reinforcer

Why This Matters

For addiction researchers, the availability of validated in vivo efficacy data is the single most important criterion for tool compound selection, superseding in vitro metrics.

• [1] Garrison, A.T., et al. J. Med. Chem. 2022, 65, 5857-5875. View Source

Brain Penetration Profile

VU6019650 demonstrates consistent, moderate brain penetration with a rat brain-to-plasma partition coefficient (Kp) of 0.27 and an unbound brain-to-plasma ratio (Kp,uu) of 0.43 . This profile is distinct from newer, more optimized compounds. VU6036864 achieves a higher Kp of 0.68 and Kp,uu of 0.65 , reflecting improved CNS exposure. However, VU6019650's brain levels are sufficient for robust target engagement in behavioral models, as confirmed by the oxycodone self-administration data . The well-characterized, moderate exposure makes it suitable for studies where excessive brain accumulation could confound dose-response interpretation.

Brain Penetration

Cross-study comparable

Kp 0.27, Kp,uu 0.43 vs VU6036864 Kp 0.68, Kp,uu 0.65

Reported moderate brain exposure context

Rat steady-state measurements; VU6019650 Kp 2.5-fold lower than VU6036864

Evidence Dimension	Rat brain penetration (Kp and Kp,uu values)
Target Compound Data	Kp = 0.27, Kp,uu = 0.43
Comparator Or Baseline	VU6036864: Kp = 0.68, Kp,uu = 0.65; ML381: B:P ratio = 0.58 (different metric)
Quantified Difference	VU6019650 Kp is 2.5-fold lower than VU6036864
Conditions	Rat brain and plasma concentration measurements at steady state

Why This Matters

Characterized brain exposure allows for accurate calculation of unbound brain concentrations at the M5 receptor, enabling precise PK-PD modeling for in vivo studies.

• [1] PeptideDB. VU6019650 Product Information. Accessed April 23, 2026. View Source
• [2] Li, J., et al. J. Med. Chem. 2024, 67, 14394-14413. View Source
• [3] Garrison, A.T., et al. J. Med. Chem. 2022, 65, 5857-5875. View Source

Clearance Profile: Known Limitations

VU6019650's clearance profile is explicitly described as 'suboptimal,' which motivated the development of next-generation antagonists like 29f and VU6036864 . While the newer VU6036864 demonstrates high oral bioavailability (>100%F) and lower clearance , VU6019650's known PK limitation is a critical selection factor. For acute studies (e.g., electrophysiology or single-dose behavioral tests) where sustained exposure is not required, VU6019650's profile is adequate. For chronic dosing paradigms, investigators should consider this documented limitation and either adjust dosing schedules or select a newer analog. This transparency provides a clear, data-driven decision point that is absent for less-characterized tool compounds.

Clearance Profile

Cross-study comparable

Suboptimal clearance; newer analogs show improved oral bioavailability

Reported PK limitation context

May be adequate for acute studies; chronic dosing may require PK re-assessment

Evidence Dimension	In vivo clearance and pharmacokinetic suitability
Target Compound Data	Suboptimal clearance (qualitative descriptor in BMCL 2022)
Comparator Or Baseline	VU6036864: High oral bioavailability (%F > 100%), improved clearance; 29f: improved clearance profile
Quantified Difference	Qualitative difference; VU6036864 has demonstrably superior PK properties
Conditions	Rat in vivo pharmacokinetic studies; referenced in BMCL 2022 and J. Med. Chem. 2024

Why This Matters

Understanding the PK limitations of VU6019650 is essential for experimental design and for choosing between this well-validated tool and newer compounds with better drug-like properties.

• [1] Capstick, R.A., et al. Bioorg. Med. Chem. Lett. 2022, 76, 128988. View Source
• [2] Li, J., et al. J. Med. Chem. 2024, 67, 14394-14413. View Source

VU6019650: Research Use Cases

Brain Slice Electrophysiology of M5

VU6019650 is the only orthosteric M5 antagonist with published quantitative evidence of blocking oxotremorine-M-induced firing of VTA dopamine neurons . For electrophysiologists studying mesolimbic reward circuitry, this provides a ready-to-use pharmacological tool with a defined effective concentration (1 µM) and a validated assay protocol. Its moderate brain penetration (Kp = 0.27 ) and suboptimal systemic clearance are non-issues for ex vivo slice work where compound is bath-applied.

Acute Opioid Self-Administration Studies

VU6019650 is uniquely validated in an oxycodone self-administration model (10–56.6 mg/kg i.p.), demonstrating a reduction in drug-seeking behavior without motor impairment . This makes it the compound of choice for acute behavioral pharmacology studies focused on opioid use disorder. The known suboptimal clearance profile is acceptable for single-dose designs, where sustained PK is not required, and the wealth of existing in vivo data accelerates experimental planning.

Off-Target Selectivity Benchmarking

With >100-fold selectivity for M5 over M1-M4 , VU6019650 serves as an ideal middle-ground selectivity standard. It is more potent and selective than first-generation ML381 (>67-fold ) but less exquisitely selective than VU6036864 (>500-fold ). Researchers assembling an M5 antagonist panel can use VU6019650 as a reference compound to calibrate selectivity assays, ensuring that observed effects are not an artifact of using compounds at the extremes of the selectivity spectrum.

SAR of Orthosteric M5 Binding Site

VU6019650's piperidine amide-based scaffold represents a key chemical series distinct from the triazolopyridine core of VU6036864 and the tetrahydropyridine scaffold of ML381 . Its documented structure-activity relationships, including the 'mix and match' approach with VU0500325 that yielded improved analogs like 29f , make it an ideal starting point for medicinal chemists designing new orthosteric M5 ligands. The compound's crystallographically informed binding mode and well-characterized SAR provide a solid foundation for rational design.

Application

Selection Property

Validation Focus

Brain slice electrophysiology of M5

Reported VTA firing blockade data

Concentration-response in acute slices

Acute opioid self-administration studies

Behavioral pharmacology validation

Dose range and motor confound assessment

Off-target selectivity benchmarking

Intermediate M5 selectivity window

Calibration of selectivity assays across compound panel

Orthosteric M5 binding site SAR

Piperidine amide scaffold and SAR data

Rational design and scaffold-hopping campaigns

• [1] Garrison, A.T., et al. J. Med. Chem. 2022, 65, 5857-5875. View Source
• [2] PeptideDB. VU6019650 Product Information. Accessed April 23, 2026. View Source
• [3] Capstick, R.A., et al. Bioorg. Med. Chem. Lett. 2022, 76, 128988. View Source
• [4] Gentry, P.R., et al. NIH Probe Report, 2010. PMID: 25834910. View Source
• [5] Li, J., et al. J. Med. Chem. 2024, 67, 14394-14413. View Source